2-(5-Bromo-2-oxopyridin-1(2H)-yl)propanoic acid

• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol
• IUPAC Name: 2-(5-bromo-2-oxopyridin-1-yl)propanoic acid
• InChI: InChI=1S/C8H8BrNO3/c1-5(8(12)13)10-4-6(9)2-3-7(10)11/h2-5H,1H3,(H,12,13)
• InChI Key: QQUJKOLNFMEKAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1C=C(C=CC1=O)Br

Description

2-(5-Bromo-2-oxopyridin-1(2H)-yl)propanoic acid is a useful research compound. Its molecular formula is C8H8BrNO3 and its molecular weight is 246.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(5-bromo-2-oxopyridin-1(2H)-yl)propanoate (5.0 g, 18 mmol) in 40 mL of 1:1 THF/MeOH are rt was added 25 mL of 1N NaOH. The reaction was stirred at rt for 5 hours and was then acidified with 2N HCl to pH˜2. The solid formed was collected and was washed with water and EtOAc to give white solid (4.2 g, 94% yield) as desired product. MS (ESI pos. ion) m/z (MH+): 245.9. Calc'd Exact Mass for C8H8BrNO3: 244.97.